Cas no 1603-41-4 (5-methylpyridin-2-amine)

• Product Name: 5-methylpyridin-2-amine
• CAS No: 1603-41-4
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD00006328
• CID: 41649
• PubChem ID: 15348
• Update Time: 2026-01-21

5-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylpyridine
• 6-Amino-3-picoline
• 5-methyl-2-pyridylamine
• 5-Methylpyridin-2-amine
• 2-Amino-5-picoline
• 5-Methyl-2-pyridinamine
• 2-Pyridinamine, 5-methyl-
• 3-Picoline, 6-amino-
• 5-methylpyridin-2-ylamine
• 5-Methyl-2-aminopyridine
• 2-amino-5-methyl pyridine
• 6-Amino-3-methylpyridine
• 5-Methyl-pyridin-2-ylamine
• 8UM54T43WT
• CMBSSVKZOPZBKW-UHFFFAOYSA-N
• 2-Amino-5-methylpyridine (2-Amino-5-picol
• BP-10235
• BCP16835
• 2-Amino-5-methylpyridine, 99%
• BDBM50091808
• (5-Methylpyridin-2-yl)amine
• SDCCGMLS-0066227.P001
• Tox21_200474
• 2-amino-5-methyl-pyridine
• 2-amino-5methylpyridine
• 5-22-09-00289 (Beilstein Handbook Reference)
• PS-9284
• 6-amino-3 picoline
• SCHEMBL16868
• 5-methylpyridine-2-amine
• NSC1489
• NCGC00248645-01
• A26153
• DTXCID909220
• STR01239
• 5-methyl-2-aminopyridin
• 2-Amino-5-methylpyridine (2-Amino-5-picoline)
• AI3-52276
• AM20050850
• amino-5-picoline
• CHEMBL61990
• AMINO-3-METHYLPYRIDINE, 6-
• MFCD00006328
• RB8006
• FT-0611179
• UNII-8UM54T43WT
• Q-101224
• 5-methyl-pyridin-2-yl-amine
• Z104475374
• NS00025220
• DTXSID4029220
• EINECS 216-503-5
• NSC 96444
• BRN 0107050
• EN300-19786
• NSC-1489
• Pyridine, 2-amino-5-methyl
• Q27271041
• SCHEMBL10057634
• AC-907/25014132
• AC-4664
• A0732
• InChI=1/C6H8N2/c1-5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8
• NCIOpen2_001614
• NCGC00258028-01
• CAS-1603-41-4
• 1603-41-4
• AKOS000119512
• NSC 1489
• NSC-96444
• NSC96444
• CS-D0808
• F0001-0574
• LG4
• 5-methyl-2-pyridinamin
• 5-Methyl-2-pyridylamine dine
• 6-Amino-3-picoline 2-Amino-5-picoline 5-Methyl-2-pyridylamine
• 6-Amino-3-picoline, 5-Methylpyridin-2-amine
• 2-AMino-5-picoline, 99% 10GR
• 6-amino-3-picolin
• DB-023762
• pyridine, 2-amino-5-methyl-
• STK398101
• 2-Amino-5-methylpyridine;5-Methylpyridin-2-amine
• 5-methylpyridin-2-amine

• MDL： MFCD00006328
• Inchi： 1S/C6H8N2/c1-5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8)
• InChI Key： CMBSSVKZOPZBKW-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C)C=1)N
• BRN： 0107050

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Light yellow crystals
• Density: 227
• Melting Point: 76.0 to 79.0 deg-C
• Boiling Point: 227 °C(lit.)
• Flash Point: 118°C
• Refractive Index: 1,524-1,528
• Solubility: 1000g/l
• PSA: 38.91000
• LogP: 1.55340
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water. It can be dissolved in hot ethanol, ether, acetone and benzene.
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• pka: pK1: 7.22(+1) (25°C)

5-methylpyridin-2-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36/37/39-S45-S37/39-S28A
• RTECS：TJ5141000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methylpyridin-2-amine

5-Methylpyridin-2-amine (CAS No. 1603-41-4): A Versatile Chemical Building Block

5-Methylpyridin-2-amine (CAS No. 1603-41-4), also known as 2-amino-5-methylpyridine, is an important heterocyclic compound widely used in pharmaceutical, agrochemical, and material science applications. This pyridine derivative has gained significant attention in recent years due to its unique chemical properties and versatility as a chemical intermediate.

The molecular structure of 5-methylpyridin-2-amine features a pyridine ring with an amino group at the 2-position and a methyl group at the 5-position. This specific substitution pattern makes it particularly valuable for drug discovery and material synthesis. Recent studies in medicinal chemistry have highlighted its potential as a scaffold for developing novel therapeutic agents, especially in the field of central nervous system disorders.

One of the most common questions researchers ask about CAS 1603-41-4 is its solubility profile. This compound exhibits moderate solubility in water and excellent solubility in common organic solvents like ethanol, methanol, and dichloromethane. Its physicochemical properties make it suitable for various chemical reactions, including nucleophilic substitutions and metal-catalyzed couplings.

In the pharmaceutical industry, 5-methylpyridin-2-amine serves as a key intermediate for synthesizing several active pharmaceutical ingredients (APIs). Its derivatives have shown promising results in recent drug development projects targeting neurological conditions. The compound's ability to form stable complexes with transition metals also makes it valuable in catalysis research and coordination chemistry.

The global market for 2-amino-5-methylpyridine has been growing steadily, driven by increasing demand from the pharmaceutical sector and research institutions. Manufacturers have been optimizing synthesis routes to improve yield and purity, addressing one of the most searched questions about this compound: "How to synthesize 5-methylpyridin-2-amine with high efficiency?"

Recent advancements in green chemistry have led to more sustainable production methods for CAS 1603-41-4. Researchers are particularly interested in developing environmentally friendly synthetic protocols that minimize waste and energy consumption. These developments align with current trends in sustainable chemical manufacturing and respond to growing environmental concerns in the chemical industry.

Analytical characterization of 5-methylpyridin-2-amine typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. Quality control is crucial for applications in pharmaceutical synthesis, where purity requirements are stringent. Many researchers search for "HPLC methods for 2-amino-5-methylpyridine analysis," reflecting the importance of reliable analytical methods for this compound.

The thermal stability of 5-methylpyridin-2-amine makes it suitable for various high-temperature applications in material science. Its derivatives have been explored for use in organic electronics and functional materials, particularly in the development of novel semiconducting materials and photovoltaic devices.

Storage and handling of CAS 1603-41-4 require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizers. Proper storage conditions are frequently searched topics, as researchers aim to maintain the compound's stability for long-term use in chemical synthesis projects.

Looking ahead, 5-methylpyridin-2-amine is expected to play an increasingly important role in drug discovery and material science. Its structural features offer numerous possibilities for molecular modification, making it a valuable building block for developing new bioactive compounds and advanced materials. As research continues, we anticipate seeing more innovative applications of this versatile chemical intermediate.